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Compound of Interest

Compound Name: Glycine lauryl ester hydrochloride

Cat. No.: B095140

Glycine Lauryl Ester Hydrochloride: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycine lauryl ester hydrochloride is a cationic surfactant derived from the simple amino acid
glycine and the fatty alcohol lauryl alcohol. Its amphipathic nature, combining a hydrophilic
amino acid head group with a lipophilic lauryl tail, underpins its surface-active properties and
potential biological activities. This technical guide provides a comprehensive overview of the
known properties of Glycine lauryl ester hydrochloride, including its physicochemical
characteristics, a proposed synthesis methodology, and its potential as an antimicrobial agent.
Due to the limited availability of specific experimental data for this compound, some information
presented is based on general knowledge of similar long-chain amino acid esters and should
be considered as a starting point for further investigation.

Physicochemical Properties

Glycine lauryl ester hydrochloride is typically described as a white to off-white crystalline
powder.[1][2] Its molecular and physical properties are summarized in the table below. It is
important to note that while a melting point has been reported by a single source, other
physical properties such as boiling point and density have not been experimentally determined
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and are therefore not included. The solubility of this compound has been qualitatively described
with some contradiction in the literature, indicating it may be sparingly soluble in water while
being more soluble in lipids.[1]

Property Value Source(s)
CAS Number 16194-11-9 [3]
Molecular Formula C14H30CINO2 [3114]
Molecular Weight 279.85 g/mol [5][4]
White to off-white crystalline
Appearance [2]
powder
Melting Point 95 °C

B Soluble in water, lipid-soluble
Solubility e [1]12]
(qualitative)

Synthesis

A specific, detailed experimental protocol for the synthesis of Glycine lauryl ester
hydrochloride is not readily available in the published literature. However, based on general
methods for the esterification of amino acids with long-chain alcohols, a plausible synthetic
route can be proposed. The following diagram illustrates a potential workflow for its
preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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